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Compound of Interest

Compound Name: 4-Chloro-3-nitrophenol

Cat. No.: B1362549 Get Quote

An In-depth Technical Guide to 4-Chloro-3-nitrophenol

This guide provides a comprehensive overview of 4-Chloro-3-nitrophenol, a significant

chemical compound utilized in various industrial syntheses. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

identity, properties, synthesis, and biological interactions.

Chemical Identity and Structure
4-Chloro-3-nitrophenol is a chloronitrophenol compound.[1][2] Its formal IUPAC name is 4-
chloro-3-nitrophenol.[3][4] The chemical structure consists of a phenol ring substituted with a

chlorine atom at position 4 and a nitro group at position 3 relative to the hydroxyl group.

The molecular formula for this compound is C₆H₄ClNO₃.[3][5][6] It is also known by other

names such as 3-nitro-4-chlorophenol and 2-chloro-5-hydroxynitrobenzene.[3] The Chemical

Abstracts Service (CAS) registry number for 4-Chloro-3-nitrophenol is 610-78-6.[3][4][5][7]

Below is a diagram representing the logical relationship of the substituents on the phenol ring.
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Caption: Substituent positions on the 4-Chloro-3-nitrophenol molecule.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-Chloro-3-nitrophenol is
presented in the table below. This data is essential for handling, storage, and application of the

compound in a laboratory or industrial setting.

Property Value

Molecular Weight 173.55 g/mol [3][5]

Appearance Solid[7]

Melting Point 125-128 °C[1][5]

Boiling Point 308.8 ± 27.0 °C at 760 mmHg[5]

Density 1.6 ± 0.1 g/cm³[5]

Flash Point 140.5 ± 23.7 °C[5]

LogP (Octanol/Water Partition Coefficient) 2.66[5]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C[5]
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Experimental Protocols
Synthesis of 4-Chloro-3-nitrophenol
A documented method for the synthesis of 4-Chloro-3-nitrophenol involves the demethylation

of 4-chloro-3-nitroanisole.[8]

Materials:

4-chloro-3-nitroanisole (20 g)

Acetic acid (67 ml)

47% (w/w) Hydrobromic acid (83 ml)

Acetic anhydride (50 ml)

Ethyl acetate

Saturated aqueous sodium hydrogencarbonate solution

Water

Saturated aqueous sodium chloride solution

Anhydrous magnesium sulfate

Toluene

Procedure:

A mixture of 20 g of 4-chloro-3-nitroanisole, 67 ml of acetic acid, and 83 ml of 47% (w/w)

hydrobromic acid is prepared.[8]

50 ml of acetic anhydride is added to the mixture.[8]

The mixture is refluxed for 8.5 hours.[8]
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After the reaction is complete, the solvent is removed by distillation under reduced pressure.

[8]

The residue is mixed with 300 ml of ethyl acetate and 500 ml of water.[8]

The organic layer is separated and washed sequentially with a saturated aqueous sodium

hydrogencarbonate solution, water, and a saturated aqueous sodium chloride solution.[8]

The washed organic layer is dried with anhydrous magnesium sulfate.[8]

The solvent is removed by distillation under reduced pressure.[8]

The resulting crystal is recrystallized from toluene to yield 15.5 g (83.6%) of 4-chloro-3-
nitrophenol.[8] The melting point of the purified product is 123.5-125.5 °C.[8]

The following diagram illustrates the workflow for the synthesis of 4-Chloro-3-nitrophenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://prepchem.com/4-chloro-3-nitrophenol/
https://prepchem.com/4-chloro-3-nitrophenol/
https://prepchem.com/4-chloro-3-nitrophenol/
https://prepchem.com/4-chloro-3-nitrophenol/
https://prepchem.com/4-chloro-3-nitrophenol/
https://www.benchchem.com/product/b1362549?utm_src=pdf-body
https://www.benchchem.com/product/b1362549?utm_src=pdf-body
https://prepchem.com/4-chloro-3-nitrophenol/
https://prepchem.com/4-chloro-3-nitrophenol/
https://www.benchchem.com/product/b1362549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Mix Reactants
(4-chloro-3-nitroanisole, Acetic Acid, HBr, Acetic Anhydride)

Reflux for 8.5 hours

Solvent Removal
(Reduced Pressure Distillation)

Extraction
(Ethyl Acetate & Water)

Wash Organic Layer
(NaHCO3, H2O, NaCl solutions)

Dry Organic Layer
(Anhydrous MgSO4)

Solvent Removal
(Reduced Pressure Distillation)

Recrystallize from Toluene

End Product:
4-Chloro-3-nitrophenol Crystal

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Chloro-3-nitrophenol.
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Biological Degradation
4-Chloro-3-nitrophenol is a compound of environmental interest due to its presence in

industrial wastewater.[5] Research has shown that certain microorganisms can degrade this

compound. Specifically, the bacterium Pseudomonas sp. JHN has been isolated and shown to

be capable of mineralizing 4-chloro-3-nitrophenol.[5] This bacterium can utilize 4-chloro-3-
nitrophenol as a sole source of carbon and energy.[1][2] The degradation pathway involves a

novel intermediate, 4-chlororesorcinol.[5]

The degradation pathway initiated by Pseudomonas sp. JHN is depicted below.
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Caption: Degradation pathway of 4-Chloro-3-nitrophenol by Pseudomonas sp. JHN.

Applications and Safety
4-Chloro-3-nitrophenol serves as an important building block in the synthesis of various

commercial products, including dyes, pharmaceuticals, explosives, and pesticides.[1][2]

From a safety perspective, 4-Chloro-3-nitrophenol is classified as harmful if swallowed,

harmful in contact with skin, and causes skin and serious eye irritation.[3] Appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area or a chemical fume

hood.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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